4-(4-Methylpiperazin-1-YL)-2-nitrobenzoic acid
Overview
Description
This compound belongs to the class of organic compounds known as piperazine carboxylic acids. These are heterocyclic compounds containing a piperazine ring substituted by one or more carboxylic acid groups . It is used as an intermediate in pharmaceutical production .
Molecular Structure Analysis
The molecular structure of similar compounds has been characterized using techniques such as IR, 1H NMR, 13C NMR, and mass spectroscopy . The molecular formula of a related compound, 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid, is C13H18N2O2 .Safety and Hazards
The safety data sheet for a related compound, 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride 0.5 hydrate, indicates that it is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use only outdoors or in a well-ventilated area .
Properties
CAS No. |
942271-67-2 |
|---|---|
Molecular Formula |
C12H15N3O4 |
Molecular Weight |
265.26 g/mol |
IUPAC Name |
4-(4-methylpiperazin-1-yl)-2-nitrobenzoic acid |
InChI |
InChI=1S/C12H15N3O4/c1-13-4-6-14(7-5-13)9-2-3-10(12(16)17)11(8-9)15(18)19/h2-3,8H,4-7H2,1H3,(H,16,17) |
InChI Key |
CUPIQIZTPWFYOK-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCN(CC1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-] |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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